molecular formula C14H10FN3S B8501895 5-(4-Fluorophenyl)-4-pyridin-4-yl-1H-imidazole-2-thiol CAS No. 72882-75-8

5-(4-Fluorophenyl)-4-pyridin-4-yl-1H-imidazole-2-thiol

Cat. No.: B8501895
CAS No.: 72882-75-8
M. Wt: 271.31 g/mol
InChI Key: QUSRTYDDDAFXMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Fluorophenyl)-4-pyridin-4-yl-1H-imidazole-2-thiol is a useful research compound. Its molecular formula is C14H10FN3S and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

4-(4-fluorophenyl)-5-pyridin-4-yl-1,3-dihydroimidazole-2-thione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10FN3S/c15-11-3-1-9(2-4-11)12-13(18-14(19)17-12)10-5-7-16-8-6-10/h1-8H,(H2,17,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QUSRTYDDDAFXMC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=C(NC(=S)N2)C3=CC=NC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10FN3S
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90463488
Record name 5-(4-Fluorophenyl)-4-pyridin-4-yl-1H-imidazole-2-thiol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90463488
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

271.31 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

72882-75-8
Record name 5-(4-Fluorophenyl)-4-pyridin-4-yl-1H-imidazole-2-thiol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90463488
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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